N-(2,4-difluorophenyl)-1,3-benzoxazol-2-amine

• Molecular Formula: C13H8F2N2O
• Molecular Weight: 246.21 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C13H8F2N2O/c14-8-5-6-10(9(15)7-8)16-13-17-11-3-1-2-4-12(11)18-13/h1-7H,(H,16,17)
• InChI Key: WEHQACZXKXUFCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)NC3=C(C=C(C=C3)F)F

Description

N-(2,4-difluorophenyl)-1,3-benzoxazol-2-amine is a useful research compound. Its molecular formula is C13H8F2N2O and its molecular weight is 246.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 15.4 g. (0.1 mole) of 2-chlorobenzoxazole in 200 ml. of tetrahydrofuran was added dropwise a solution of 12.9 g. (0.1 mole) of 2,4-difluoroaniline in 100 ml. of tetrahydrofuran with vigorous agitation. Following the addition, the reaction mixture was heated on a steam bath under reflux for 16 hours. The reaction mixture was cooled to about 25° C., and about 500 ml. of water added thereto. The tetrahydrofuran solvent was removed by distillation under vacuum. The precipitate which formed in the aqueous medium was removed by filtration and dried. The dried precipitate was dissolved in a minimum amount of warm benzene. About 200 ml. of hexane was added to the benzene solution to effect crystallization of the reaction product. The precipitate was filtered off and dried, yielding 18.3 g. of 2-(2,4-difluoroaniline)benzoxazole having a melting point of 115°-117° C.